Cas no 94697-68-4 (5,6-O-Isopropylidene-L-gulono-1,4-lactone)

5,6-O-Isopropylidene-L-gulono-1,4-lactone structure

94697-68-4 structure

Product Name:5,6-O-Isopropylidene-L-gulono-1,4-lactone

CAS No:94697-68-4

MF:C₉H₁₄O₆

MW:218.203863620758

MDL:MFCD00077804

CID:798717

PubChem ID:57651686

Update Time:2024-10-25

5,6-O-Isopropylidene-L-gulono-1,4-lactone Chemical and Physical Properties

Names and Identifiers

- L-Gulonic acid,5,6-O-(1-methylethylidene)-, g-lactone
- 5,6-O-Isopropylidene-L-gulono-1,4-lactone
- (4S,5S)-5-(2,2-dimethyl-1,3-dioxolan-4-yl)-3,4-dihydroxyoxolan-2-one
- 5,6-O-ISOPROPYLIDENE-L-GULONIC ACID GAMMA-LACTONE
- L-5,6-isopropylidene-gulono-1,4-lactone
- 5,6-Isopropylidene-L-gulonic acid γ-lactone
- L
- (3S,4R,5S)-5-((S)-2,2-dimethyl-1,3-dioxolan-4-yl)-3,4-dihydroxydihydrofuran-2(3H)-one
- (3S,4R,5S)-5-[(4S)-2,2-DIMETHYL-1,3-DIOXOLAN-4-YL]-3,4-DIHYDROXYOXOLAN-2-ONE
- 5,6-O-Isopropylidene-L-gulonic acid-1,4-lactone
- JNTPPVKRHGNFKM-BNHYGAARSA-N
- 5,6-O-Isopropylidene-L-gluconic acid 1,4-lactone
- CS-0119989
- 5,6-isopropylidene-l-gulonic acid gamma-lactone
- DTXSID20662043
- 5,6-O-Isopropylidene-L-gulonic acid gamma-lactone, >=99.0% (sum of enantiomers, TLC)
- MFCD00077804
- SCHEMBL1738813
- AKOS007930486
- 94697-68-4
- MDL： MFCD00077804
- Inchi： 1S/C9H14O6/c1-9(2)13-3-4(15-9)7-5(10)6(11)8(12)14-7/h4-7,10-11H,3H2,1-2H3/t4-,5+,6-,7+/m0/s1
- InChI Key： JNTPPVKRHGNFKM-BNHYGAARSA-N
- SMILES： O[C@@H]1[C@H](O)C(=O)O[C@@H]1[C@H]1OC(C)(C)OC1

Computed Properties

Exact Mass: 218.07900
Monoisotopic Mass: 218.07903816g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 85.2Å²

Experimental Properties

Melting Point: 166-170 °C
Solubility: Methanol (Slightly), Water (Slightly)
PSA: 85.22000
LogP: -1.21490
Optical Activity: [α]20/D +62±2°, c = 1% in H2O

5,6-O-Isopropylidene-L-gulono-1,4-lactone Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S22; S24/25
FLUKA BRAND F CODES：3
Storage Condition：-20?°C Freezer

5,6-O-Isopropylidene-L-gulono-1,4-lactone Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,6-O-Isopropylidene-L-gulono-1,4-lactone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I868400-1g	5,6-O-Isopropylidene-L-gulono-1,4-lactone	94697-68-4		1g	$ 110.00	2023-09-07
TRC	I868400-2g	5,6-O-Isopropylidene-L-gulono-1,4-lactone	94697-68-4		2g	$178.00	2023-05-18
TRC	I868400-5g	5,6-O-Isopropylidene-L-gulono-1,4-lactone	94697-68-4		5g	$ 327.00	2023-09-07
TRC	I868400-10g	5,6-O-Isopropylidene-L-gulono-1,4-lactone	94697-68-4		10g	$500.00	2023-05-18
TRC	I868400-25g	5,6-O-Isopropylidene-L-gulono-1,4-lactone	94697-68-4		25g	$884.00	2023-05-18
BAI LING WEI Technology Co., Ltd.	461620-500MG	5,6-O-Isopropylidene-L-gulonic acid-1,4-lactone, 98%	94697-68-4	98%	500MG	￥ 1680	2022-04-26
BAI LING WEI Technology Co., Ltd.	461620-1G	5,6-O-Isopropylidene-L-gulonic acid-1,4-lactone, 98%	94697-68-4	98%	1G	￥ 2191	2022-04-26
abcr	AB137501-1 g	5,6-O-Isopropylidene-L-gulono-1,4-lactone, 95%; .	94697-68-4	95%	1 g	€124.50	2023-07-20
abcr	AB137501-5 g	5,6-O-Isopropylidene-L-gulono-1,4-lactone, 95%; .	94697-68-4	95%	5 g	€349.50	2023-07-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	59470-1G-F	5,6-O-Isopropylidene-L-gulono-1,4-lactone	94697-68-4	≥99.0% (sum of enantiomers, TLC)	1G	￥753.69	2022-02-24

5,6-O-Isopropylidene-L-gulono-1,4-lactone Production Method

Production Method 1

1128-23-0

116-11-0

94697-68-4

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Dimethylformamide ; rt → 10 °C; 10 °C; 10 °C; 24 h, rt
1.2 Reagents: Sodium carbonate ; 2 h, rt

Reference

: De novo synthesis of conjugates

, World Intellectual Property Organization, , ,

Production Method 2

1128-23-0

77-76-9

94697-68-4

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Dimethylformamide ; 90 min, rt
1.2 Solvents: Toluene ; 30 min, rt

Reference

: Stereoselective Synthesis of a Highly Oxygenated δ-Lactone Related to the Core Structure of (-)-Enterocin

Wegmann, Marcus; Bach, Thorsten, Synthesis, 2017, 49(1), 209-217

Production Method 3

1128-23-0

116-11-0

94697-68-4

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Dimethylformamide ; 10 °C; 24 h, rt
1.2 Reagents: Sodium carbonate Solvents: Water ; 2 h

Reference

: Syntheses of 2-keto-3-deoxy-D-xylonate and 2-keto-3-deoxy-L-arabinonate as stereochemical probes for demonstrating the metabolic promiscuity of Sulfolobus solfataricus towards D-xylose and L-arabinose

Archer, Robert M.; Royer, Sylvain F.; Mahy, William; Winn, Caroline L.; Danson, Michael J.; et al, Chemistry - A European Journal, 2013, 19(8), 2895-2902

Production Method 4

74464-44-1

94697-68-4

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Dimethylformamide ; < 10 °C; 24 h, rt

Reference

: Preparation of (R)-isopropylideneglycerol

, China, , ,

Production Method 5

1128-23-0

116-11-0

94697-68-4

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Dimethylformamide

Reference

: A convenient synthesis of L-(S)-glyceraldehyde acetonide from L-ascorbic acid

Hubschwerlen, Christian, Synthesis, 1986, (11), 962-4

Production Method 6

1128-23-0

116-11-0

94697-68-4

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Dimethylformamide ; 0 °C
1.2 0 °C; 0 °C → rt; 24 h, rt
1.3 Reagents: Sodium carbonate ; 3 h, rt

Reference

: Preparation of 2'-fluoro nucleosides as antiviral agents

, World Intellectual Property Organization, , ,

Production Method 7

77-76-9

50-81-7

94697-68-4

Reaction Conditions

Reference

: A pyrrolysine analogue for protein click chemistry

Fekner, Tomasz; Li, Xin; Lee, Marianne M.; Chan, Michael K., Angewandte Chemie, 2009, 48(9), 1633-1635

Production Method 8

1128-23-0

524-38-9

94697-68-4

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid monohydrate Solvents: Dimethylformamide , Tetrahydrofuran ; rt → 5 °C; 1 - 3 h, rt
1.2 Reagents: Sodium carbonate ; 1 h, neutralized, rt

Reference

: Preparation of N-(4-substituted phenyl)-anthranilic acid hydroxamate esters as MAPK/ERK kinase inhibitors useful for treatment of proliferative disorders

, World Intellectual Property Organization, , ,

Production Method 9

94697-68-4

Reaction Conditions

Reference

: Nucleophilic Addition Reaction of 2-Trimethylsilyloxyfuran to N-Gulosyl-C-alkoxymethylnitrones: Synthetic Approach to Polyoxin C

Mita, Naka; Tamura, Osamu; Ishibashi, Hiroyuki; Sakamoto, Masanori, Organic Letters, 2002, 4(7), 1111-1114

Production Method 10

1128-23-0

77-76-9

94697-68-4

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Dimethylformamide , Tetrahydrofuran ; rt → 5 °C; 0 - 5 °C
1.2 0 - 5 °C; 18 h, rt
1.3 Reagents: Sodium carbonate ; 1 h, neutralized, rt

Reference

: Preparation of N-(4-substituted phenyl)-anthranilic acid hydroxamate esters as inhibitors of MAPK/ERK (MEK) kinase useful for treating proliferative disorders

, World Intellectual Property Organization, , ,

Production Method 11

1128-23-0

77-76-9

94697-68-4

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid monohydrate Solvents: Dimethylformamide , Tetrahydrofuran ; 0 - 5 °C; 18 h, rt
1.2 Reagents: Sodium carbonate ; 1 h, neutralized, rt

Reference

: Preparation of oxygenated esters of 4-iodophenylamino benzhydroxamic acids as MEK inhibitors

, World Intellectual Property Organization, , ,

Production Method 12

1128-23-0

77-76-9

94697-68-4

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Dimethylformamide , Tetrahydrofuran ; 16 h, rt
1.2 Reagents: Sodium carbonate ; 1 h, rt

Reference

: Fused heterocyclic derivatives, their preparation method and application for treating HBV diseases

, World Intellectual Property Organization, , ,

Production Method 13

1128-23-0

116-11-0

94697-68-4

Reaction Conditions

1.1 Catalysts: Sulfuric acid Solvents: Dimethylformamide ; pH 3, cooled
1.2 cooled; 8 h, rt
1.3 Reagents: Sodium carbonate Solvents: Water ; 1 h, rt

Reference

: Total Synthesis of Branimycin: An Evolutionary Approach

Enev, Valentin S.; Felzmann, Wolfgang; Gromov, Alexey; Marchart, Stefan; Mulzer, Johann, Chemistry - A European Journal, 2012, 18(31), 9651-9668

Production Method 14

1128-23-0

116-11-0

94697-68-4

Reaction Conditions

1.1 Solvents: Dimethylformamide

Reference

: Microwave-induced synthesis of enantiopure β-lactams from L-glyceraldehyde

Yadav, Ram Naresh; Banik, Indrani; Banik, Bimal Krishna, Journal of the Indian Chemical Society, 2018, 95(11), 1393-1395

Production Method 15

1128-23-0

77-76-9

94697-68-4

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Dimethylformamide ; 10 °C; 24 h, rt
1.2 Reagents: Sodium carbonate ; 2 h, rt

Reference

: Process for preparation of (S)-glycerin aldehyde derivative

, China, , ,

Production Method 16

1128-23-0

116-11-0

94697-68-4

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Dimethylformamide

Reference

: Synthesis of a Functionalized 7,6-Bicyclic Spiroimine Ring Fragment of the Spirolides

Gueret, Stephanie M.; Furkert, Daniel P.; Brimble, Margaret A., Organic Letters, 2010, 12(22), 5226-5229

Production Method 17

1128-23-0

77-76-9

94697-68-4

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Dimethylformamide ; 24 h, 0 °C → rt
1.2 Reagents: Potassium carbonate ; 24 h, rt

Reference

: Ruthenium-Catalyzed Asymmetric N-Demethylative Rearrangement of Isoxazolidines and Its Application in the Asymmetric Total Syntheses of (-)-(1R,3S)-HPA-12 and (+)-(1S,3R)-HPA-12

Xiao, Zu-Feng; Yao, Chuan-Zhi; Kang, Yan-Biao, Organic Letters, 2014, 16(24), 6512-6514

Production Method 18

1128-23-0

116-11-0

94697-68-4

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Dimethylformamide ; 10 °C; 10 °C → rt; 24 h, rt
1.2 Reagents: Sodium carbonate decahydrate ; 2 h, rt

Reference

: Total Synthesis of Brevenal

Zhang, Yuan; Rohanna, John; Zhou, Jie; Iyer, Karthik; Rainier, Jon D., Journal of the American Chemical Society, 2011, 133(9), 3208-3216

Production Method 19

94697-68-4

Reaction Conditions

Reference

: Synthesis of 4-β-amino-saccharidoid side chain-4-deoxy-4'-demethylpodophyllotoxin derivatives and their antineoplastic activity

, China, , ,

Production Method 20

94697-68-4

Reaction Conditions

Reference

: Stereoselective total synthesis of reveromycin B and C19-epi-reveromycin B

Drouet, Keith E.; Theodorakis, Emmanuel A., Chemistry - A European Journal, 2000, 6(11), 1987-2001

5,6-O-Isopropylidene-L-gulono-1,4-lactone Raw materials

5,6-O-Isopropylidene-L-gulono-1,4-lactone Preparation Products

5,6-O-Isopropylidene-L-gulono-1,4-lactone (94697-68-4)

5,6-O-Isopropylidene-L-gulono-1,4-lactone Related Literature

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Cas no 94697-68-4 (5,6-O-Isopropylidene-L-gulono-1,4-lactone)

5,6-O-Isopropylidene-L-gulono-1,4-lactone Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

5,6-O-Isopropylidene-L-gulono-1,4-lactone Security Information

5,6-O-Isopropylidene-L-gulono-1,4-lactone Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5,6-O-Isopropylidene-L-gulono-1,4-lactone Pricemore >>

5,6-O-Isopropylidene-L-gulono-1,4-lactone Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

Production Method 13

Production Method 14

Production Method 15

Production Method 16

Production Method 17

Production Method 18

Production Method 19

Production Method 20

5,6-O-Isopropylidene-L-gulono-1,4-lactone Raw materials

5,6-O-Isopropylidene-L-gulono-1,4-lactone Preparation Products

5,6-O-Isopropylidene-L-gulono-1,4-lactone Related Literature

Related Categories

94697-68-4 (5,6-O-Isopropylidene-L-gulono-1,4-lactone) Related Products